Cas no 1087527-83-0 (2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate)

2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-6-(piperidin-4-yl)pyrimidin-4-ol
- 2-methyl-6-(4-piperidinyl)-4-pyrimidinol(SALTDATA: 2HCl 1.5H2O)
- 2-methyl-6-(4-piperidyl)pyrimidin-4-ol
- 2-Methyl-6-(4-piperidinyl)-4-pyrimidinol, AldrichCPR
- EN300-265518
- 2-methyl-6-(4-piperidinyl)-4-pyrimidinol
- 2-methyl-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one
- F1907-0505
- 2-methyl-4-piperidin-4-yl-1H-pyrimidin-6-one
- PS-0118
- AKOS006306623
- 1087527-83-0
- 2-methyl-6-(piperidin-4-yl)pyrimidin-4(3H)-one
- CCG-210059
- SB42606
- 2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate
-
- MDL: MFCD11054029
- Inchi: InChI=1S/C10H15N3O/c1-7-12-9(6-10(14)13-7)8-2-4-11-5-3-8/h6,8,11H,2-5H2,1H3,(H,12,13,14)
- InChI Key: GZVSDLSRWQYJCE-UHFFFAOYSA-N
- SMILES: CC1=NC(=CC(=N1)O)C2CCNCC2
Computed Properties
- Exact Mass: 193.121512110g/mol
- Monoisotopic Mass: 193.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.5Ų
- XLogP3: -0.6
2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | M322003-100mg |
2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate |
1087527-83-0 | 100mg |
$ 65.00 | 2022-06-04 | ||
TRC | M322003-50mg |
2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate |
1087527-83-0 | 50mg |
$ 50.00 | 2022-06-04 | ||
Chemenu | CM275679-1g |
2-Methyl-6-(piperidin-4-yl)pyrimidin-4-ol |
1087527-83-0 | 95% | 1g |
$119 | 2023-02-03 | |
TRC | M322003-500mg |
2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate |
1087527-83-0 | 500mg |
$ 115.00 | 2022-06-04 |
2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate Related Literature
-
Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
-
Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
-
Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
-
Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
-
Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
Additional information on 2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate
Comprehensive Overview of 2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate (CAS No. 1087527-83-0)
2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate (CAS No. 1087527-83-0) is a specialized chemical compound widely utilized in pharmaceutical research and organic synthesis. This compound, characterized by its unique pyrimidine and piperidine structural motifs, has garnered significant attention due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the context of central nervous system (CNS) targeting agents.
The molecular structure of 2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate features a pyrimidine ring substituted with a methyl group at the 2-position and a piperidinyl moiety at the 6-position. The dihydrochloride dihydrate form ensures improved stability and solubility, making it particularly valuable for laboratory applications. Current trends in medicinal chemistry highlight the importance of such heterocyclic compounds, as they often serve as key intermediates in the synthesis of bioactive molecules with potential therapeutic effects.
In recent years, the scientific community has shown growing interest in piperidine-containing compounds, with search engine data revealing frequent queries about their synthetic applications and pharmacological potential. This aligns perfectly with the properties of 2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate, which combines both pyrimidine and piperidine pharmacophores. Such dual-functional compounds are increasingly valuable in the development of novel pharmaceutical agents, particularly those targeting neurological disorders – a hot topic in current medical research.
The synthesis and characterization of 2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate involve sophisticated organic chemistry techniques. Analytical methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. These quality control measures are crucial, as the compound's performance in downstream applications heavily depends on its chemical integrity. The dihydrate form specifically addresses stability concerns that researchers often encounter with similar compounds.
From a commercial perspective, the demand for high-purity research chemicals like 2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate has been steadily increasing. Pharmaceutical companies and academic institutions alike seek reliable sources of such specialized building blocks to accelerate their drug discovery programs. Market analysis indicates particular interest from researchers working on modulators of neurotransmitter systems, where piperidine derivatives play a crucial role.
Storage and handling of 2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain its stability. These storage conditions are typical for many pharmaceutical intermediates and reflect common best practices in research chemical management. Proper handling ensures the compound retains its intended chemical properties throughout its shelf life.
The future research potential of 2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate appears promising, particularly in light of current trends toward personalized medicine and targeted drug delivery. Its structural features make it a candidate for further derivatization, potentially leading to novel compounds with enhanced biological activity. The scientific literature shows growing citations of related structures, indicating sustained interest in this chemical space among medicinal chemists worldwide.
For researchers considering 2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate for their projects, it's worth noting that the compound offers several advantages. Its well-defined chemical properties, commercial availability, and versatility in synthetic applications make it a practical choice for various research scenarios. Additionally, the existing body of knowledge about similar piperidine-pyrimidine hybrids provides a solid foundation for exploring new applications and derivatives of this interesting molecule.
1087527-83-0 (2-Methyl-6-(4-piperidinyl)-4-pyrimidinol Dihydrochloride Dihydrate) Related Products
- 1612222-96-4(Methyl 2-(4-(trifluoromethyl)pyridin-2-yl)acetate)
- 1798529-88-0(N-cyclopentyl-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2,5-dimethylfuran-3-carboxamide)
- 749929-86-0(2-(4-Bromo-2-chlorophenyl)-2-methylpropanenitrile)
- 2098081-47-9(1-(cyclopropylmethyl)-2-oxo-1,2,3,4,5,6-hexahydro-4aH-cyclopenta[b]pyridine-4a-carboxylic acid)
- 2102309-39-5((1s,3s)-3-azidocyclobutan-1-amine)
- 303035-32-7(3-chloro-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide)
- 2034491-20-6(N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide)
- 1448064-89-8(N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-1,3-benzothiazole-2-carboxamide)
- 2171153-18-5(2-(3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid)
- 1805588-88-8(3-(Aminomethyl)-5-(difluoromethyl)-6-fluoro-2-hydroxypyridine)




